Cas no 1341089-25-5 (2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide)

• Product Name: 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide
• CAS No: 1341089-25-5
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6540404
• PubChem ID: 63040133
• Update Time: 2025-07-23

2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide
• AKOS012339581
• EN300-1123624
• 1341089-25-5

• Inchi： 1S/C9H16N4O/c1-2-8-12-4-6-13(8)5-3-7(10)9(11)14/h4,6-7H,2-3,5,10H2,1H3,(H2,11,14)
• InChI Key： HFIYTRCYYQBILY-UHFFFAOYSA-N
• SMILES： O=C(C(CCN1C=CN=C1CC)N)N

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide

Professional Introduction to Compound with CAS No. 1341089-25-5 and Product Name: 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide

The compound with the CAS number 1341089-25-5 and the product name 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and development. The chemical structure of this compound incorporates a butanamide moiety linked to an imidazole ring, which is a common pharmacophore in medicinal chemistry. The presence of these functional groups not only contributes to its chemical reactivity but also influences its biological activity, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing imidazole and amino acid derivatives. These compounds are valued for their ability to interact with biological targets in complex ways, often leading to the development of novel therapeutic agents. The 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide molecule exemplifies this trend, as it combines the structural features of both butanamide and imidazole, which are known for their versatility in drug design. The ethyl group attached to the imidazole ring further enhances its molecular complexity, potentially influencing its pharmacokinetic properties and bioavailability.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. Current research in medicinal chemistry increasingly focuses on identifying small molecules that can interact with specific enzymes or receptors involved in these pathways. The butanamide moiety is particularly interesting in this context, as it has been shown to exhibit anti-inflammatory properties in various preclinical studies. For instance, derivatives of butanamide have been investigated for their ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation.

The incorporation of an imidazole ring into the molecular structure of this compound adds another layer of biological relevance. Imidazole derivatives are well-documented for their interaction with a wide range of biological targets, including histidine decarboxylase (HDC), which is involved in the synthesis of histamine—a neurotransmitter implicated in various physiological processes. Additionally, imidazole-based compounds have shown promise in treating fungal infections due to their ability to disrupt fungal cell wall synthesis. The presence of a 2-ethyl substituent on the imidazole ring may further enhance these interactions by improving solubility and metabolic stability, making it more suitable for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between small molecules like 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide and their target proteins. These computational studies have been instrumental in guiding experimental design and optimizing molecular structures for improved efficacy. For example, molecular docking simulations have revealed that this compound can bind effectively to certain enzyme active sites, suggesting its potential as an inhibitor or modulator of these enzymes. Such insights are crucial for developing lead compounds that can be further refined through iterative chemical synthesis and biological testing.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the amide bond between the butanoyl chloride derivative and an amine-functionalized imidazole precursor. The use of protecting groups may be necessary to prevent unwanted side reactions during synthesis. Advanced techniques such as flow chemistry have also been explored to enhance reaction efficiency and scalability. These synthetic strategies align with modern pharmaceutical manufacturing practices, which emphasize precision, sustainability, and cost-effectiveness.

Evaluation of the pharmacological properties of 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with relevant enzymes and receptors, while in vivo studies aim to evaluate its efficacy and safety profiles in animal models. Preliminary results indicate that this compound exhibits promising anti-inflammatory activity without significant toxicity at tested doses. These findings support further investigation into its therapeutic potential, particularly for conditions characterized by excessive inflammation such as rheumatoid arthritis or inflammatory bowel disease.

The future development of this compound will likely involve collaboration between academic researchers and pharmaceutical companies specializing in drug discovery. Such partnerships can leverage expertise from various disciplines, including organic chemistry, biochemistry, pharmacology, and computational biology. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising candidates for clinical trials. Additionally, regulatory considerations will play a critical role in ensuring that any therapeutic applications meet stringent safety and efficacy standards set by global health authorities.

In conclusion,2-amino-4-(2-ethyl-1H-imidazol-1-yb-butanamide represents a significant contribution to the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a butanamide moiety with an imidazole ring provides a versatile scaffold for drug design, while its ethyl substituent enhances molecular complexity and pharmacokinetic properties. Ongoing research into this compound holds promise for developing novel therapeutic agents that could address unmet medical needs across various therapeutic areas.